1,4,5,8-Tetrakis(4-methylanilino)anthracene-9,10-dione

• CAS RN: 108313-14-0
• Molecular Formula: C42H36N4O2
• Molecular Weight: 628.8 g/mol
• IUPAC Name: 1,4,5,8-tetrakis(4-methylanilino)anthracene-9,10-dione
• InChI: InChI=1S/C42H36N4O2/c1-25-5-13-29(14-6-25)43-33-21-22-34(44-30-15-7-26(2)8-16-30)38-37(33)41(47)39-35(45-31-17-9-27(3)10-18-31)23-24-36(40(39)42(38)48)46-32-19-11-28(4)12-20-32/h5-24,43-46H,1-4H3
• InChI Key: DKJZDSKEHFGPTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=C3C(=C(C=C2)NC4=CC=C(C=C4)C)C(=O)C5=C(C=CC(=C5C3=O)NC6=CC=C(C=C6)C)NC7=CC=C(C=C7)C

Description

1,4,5,8-Tetrakis(4-methylanilino)anthracene-9,10-dione is a useful research compound. Its molecular formula is C42H36N4O2 and its molecular weight is 628.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1,4,5,8-tetrachloroanthraquinone (34.6 parts) and p-toluidine (214 parts) was allowed to react at 190° C. for 15 hours. Thereafter, the reaction mixture was cooled, and the precipitate was collected on a suction filter, washed four times with methanol (500 parts) and then twice with hot water (500 parts), and dried to obtain 1,4,5,8-tetra(4'-methylphenylamino)anthraquinone (48.7 parts) as a black solid. The product was recrystallized from toluene to obtain a dark green crystal. The melting point and maximum absorption wave lenggh (λmax measured in acetone) were found to be 268° to 275° C. and 760 nm, respectively.